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Compound of Interest

Compound Name: 1-butyl-2-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reactivity of 1-butyl-2-methylbenzene in
several key organic reactions. By examining electrophilic aromatic substitution (nitration and
bromination), free-radical bromination, and oxidation, we aim to validate the mechanistic
pathways and compare its performance against structurally similar alternatives. This document
offers detailed experimental protocols, quantitative data where available, and visual diagrams
to elucidate reaction mechanisms and workflows.

Electrophilic Aromatic Substitution: Nitration

Electrophilic aromatic substitution (EAS) is a cornerstone of arene chemistry. In the case of 1-
butyl-2-methylbenzene, the butyl and methyl groups are both activating and ortho, para-
directing. This means they increase the rate of reaction compared to benzene and direct
incoming electrophiles to the positions ortho and para to themselves.

Mechanism of Nitration

The nitration of 1-butyl-2-methylbenzene proceeds via a well-established two-step
electrophilic aromatic substitution mechanism. The nitronium ion (NO2%), generated from nitric
acid and sulfuric acid, acts as the electrophile.[1][2] The aromatic ring attacks the electrophile
to form a resonance-stabilized carbocation intermediate, known as an arenium ion or sigma
complex.[3][4] Subsequent deprotonation restores the aromaticity of the ring, yielding the
nitrated product.[5]
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Step 1: Formation of the Nitronium Ion
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Step 1: Formation of the Electrophile Step 3: Deprotonation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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involving-1-butyl-2-methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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